![molecular formula C20H27N3O2 B2726963 2-(2-methyl-1H-indol-3-yl)-N-(3-(2-methylpiperidin-1-yl)propyl)-2-oxoacetamide CAS No. 862813-78-3](/img/structure/B2726963.png)
2-(2-methyl-1H-indol-3-yl)-N-(3-(2-methylpiperidin-1-yl)propyl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-methyl-1H-indol-3-yl)-N-(3-(2-methylpiperidin-1-yl)propyl)-2-oxoacetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as MIPT, and it has been found to possess a range of biochemical and physiological effects that make it an interesting target for further study.
Scientific Research Applications
Synthesis and Derivatives
Research in the field of synthetic chemistry has led to the development of various derivatives of complex compounds, which include those structurally related to "2-(2-methyl-1H-indol-3-yl)-N-(3-(2-methylpiperidin-1-yl)propyl)-2-oxoacetamide". These derivatives have been explored for their synthetic routes, structural confirmation, and potential as intermediates for further chemical transformations. For example, studies have demonstrated the synthesis of Roxatidine derivatives and chiral oxazolopiperidone lactams, which serve as versatile intermediates for the enantioselective synthesis of piperidine-containing natural products and bioactive compounds (Cheng Mao-sheng, 2008); (C. Escolano, M. Amat, J. Bosch, 2006).
Pharmacological Activities
Several studies have evaluated the binding properties and pharmacological activities of compounds structurally similar to "this compound". These include investigations into their potential as σ1 receptor ligands, showcasing the relevance of these compounds in receptor binding affinity and the exploration of their structure-activity relationships (Yun-Sheng Huang et al., 2001). Furthermore, the antibacterial and antifungal activities of certain indolin-1-yl)-N-aryl acetamide derivatives highlight the antimicrobial potential of these compounds (B. Debnath, S. Ganguly, 2015).
Dual Inhibitory Effects
Research has also identified compounds with dual inhibitory effects on cholinesterase and monoamine oxidase, indicative of their potential for therapeutic applications in neurodegenerative diseases. Such studies underscore the multifaceted pharmacological capabilities of these compounds and their derivatives (Oscar M. Bautista-Aguilera et al., 2014).
Antiallergic Agents
The development of new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides as antiallergic agents illustrates the application of these compounds in addressing allergic reactions, showcasing their potential in the design of novel antiallergic compounds (C. Menciu et al., 1999).
properties
IUPAC Name |
2-(2-methyl-1H-indol-3-yl)-N-[3-(2-methylpiperidin-1-yl)propyl]-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O2/c1-14-8-5-6-12-23(14)13-7-11-21-20(25)19(24)18-15(2)22-17-10-4-3-9-16(17)18/h3-4,9-10,14,22H,5-8,11-13H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCZDAVNKJFSTDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CCCNC(=O)C(=O)C2=C(NC3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.